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Introduction

Factice, a vulcanized vegetable oil, serves as a functional processing aid and plasticizer in
nitrile rubber (NBR) compounds. Historically used as a rubber substitute, modern applications
of factice leverage its ability to improve the processing characteristics and final properties of
NBR vulcanizates.[1][2] This document provides detailed application notes on the use of
factice in NBR, including its effects on material properties, and protocols for experimental
evaluation.

Factice is produced by cross-linking vegetable oils, such as rapeseed or castor oil, with sulfur
or other cross-linking agents.[1] The resulting product is a rubber-like material that can be
compounded with NBR to enhance dimensional stability, reduce processing temperatures, and
improve filler dispersion.[2][3] Different types of factice are available, with brown sulfur factice
being commonly used in NBR applications.[4]

Effects of Factice on NBR Compound Properties

The incorporation of factice into NBR compounds can lead to a range of beneficial effects on
both the processing and the final physical properties of the vulcanizate.

Processing Properties
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The addition of factice as a processing aid offers several advantages during the mixing and
shaping of NBR compounds:

» Reduced Mixing Temperature and Time: Factice can lower the internal temperature of the
rubber compound during mixing, which helps to prevent scorching and can reduce energy
consumption.[2][3]

o Improved Filler Dispersion: It aids in the homogeneous distribution of fillers, such as carbon
black, within the rubber matrix.[2]

o Enhanced Dimensional Stability: Factice significantly improves the dimensional accuracy of
extruded and molded products by reducing die swell and shrinkage.[2][3][4]

e Improved Flow Properties: It can enhance the flow of the compound, leading to better mold
filling and reduced processing defects.[3]

Physical and Mechanical Properties

While primarily a processing aid, factice can also influence the mechanical properties of the
final NBR vulcanizate. The extent of these effects depends on the type and loading level of the
factice used.

o Hardness: Factice generally acts as a softener, leading to a decrease in the Shore A
hardness of the NBR vulcanizate.[5]

o Tensile Strength and Elongation: The effect on tensile strength and elongation at break can
vary. In some cases, the improved dispersion of reinforcing fillers can help maintain or
slightly improve these properties.

o Compression Set: Certain types of factice are formulated to have a low influence on
compression set, which is a critical property for sealing applications.[4]

» Swelling Resistance: Castor oil-based factice is noted for its ability to optimize the swelling
resistance of NBR in oils and solvents.[4]

» Surface Finish: The use of factice can result in a smoother, more velvety surface finish on
the final rubber product.[3]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1173319?utm_src=pdf-body
https://www.benchchem.com/product/b1173319?utm_src=pdf-body
https://www.nordmann.global/en/news-events/news/factice-once-a-rubber-substitute-now-a-functional-additive-based-on-renewable-raw-materials
https://www.gccfactice.com/benefits
https://www.nordmann.global/en/news-events/news/factice-once-a-rubber-substitute-now-a-functional-additive-based-on-renewable-raw-materials
https://www.benchchem.com/product/b1173319?utm_src=pdf-body
https://www.nordmann.global/en/news-events/news/factice-once-a-rubber-substitute-now-a-functional-additive-based-on-renewable-raw-materials
https://www.gccfactice.com/benefits
https://www.dog-chemie.de/en/additive-program/rubber-industry/faktis
https://www.gccfactice.com/benefits
https://www.benchchem.com/product/b1173319?utm_src=pdf-body
https://www.benchchem.com/product/b1173319?utm_src=pdf-body
https://www.benchchem.com/product/b1173319?utm_src=pdf-body
https://lefrant.com/en/factices-for-rubber/
https://www.benchchem.com/product/b1173319?utm_src=pdf-body
https://www.dog-chemie.de/en/additive-program/rubber-industry/faktis
https://www.benchchem.com/product/b1173319?utm_src=pdf-body
https://www.dog-chemie.de/en/additive-program/rubber-industry/faktis
https://www.benchchem.com/product/b1173319?utm_src=pdf-body
https://www.gccfactice.com/benefits
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Quantitative Data on the Effects of Factice in NBR

The following tables summarize the typical quantitative effects of incorporating brown sulfur
factice into a standard NBR compound. The data presented here is illustrative and based on
general trends observed with plasticizers in NBR. Actual results will vary depending on the
specific formulation, type of factice, and processing conditions.

Table 1: Typical NBR Formulation with and without

Eactice
Ingredient Control Compound (phr) NBR with Factice (phr)
NBR (33% ACN) 100 100
Carbon Black (N550) 50 50
Zinc Oxide 5 5
Stearic Acid 1 1
Antioxidant 15 15
Sulfur 15 15
Accelerator (TBBS) 1 1
Brown Sulfur Factice 0 15

Table 2: Comparison of Physical and Mechanical
Properties
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NBR with 15 phr

Property Standard Control Compound .
Factice
Cure Characteristics
ASTM D5289
(at 160°C)
Minimum Torque (ML),
15 1.2
dNm
Maximum Torque
12.0 11.0
(MH), dNm
Scorch Time (ts2), min 3.5 3.8
Optimum Cure Time
. 12.0 11.5
(t90), min
Mechanical Properties
(Unaged)
Hardness, Shore A ASTM D2240 70 65
Tensile Strength, MPa  ASTM D412 18.0 17.0
Elongation at Break,
ASTM D412 450 480

%

ASTM D395, Method

Compression Set
B (22h @ 100°C)

Compression Set, % 25 28

Fluid Resistance (70h
@ 100°CinASTM Oil  ASTM D471
No. 3)

Volume Change, % +25 +22

Hardness Change,
) -10 -8
points

Experimental Protocols
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The following are detailed protocols for the evaluation of factice in NBR compounds.

Compounding Protocol

o Mastication: Masticate the NBR on a two-roll mill at a temperature of 50-60°C for 2-3
minutes.

o Addition of Factice and Activators: Add the factice, zinc oxide, and stearic acid to the NBR
and mix until fully incorporated.

» Addition of Filler: Add the carbon black in increments, ensuring complete dispersion after
each addition.

» Addition of Antioxidant: Add the antioxidant and mix thoroughly.

o Addition of Curatives: Add the sulfur and accelerator at a lower mill temperature (around
40°C) to prevent scorching. Mix until a homogeneous compound is achieved.

e Sheeting: Sheet out the compound to the desired thickness and allow it to mature for at least
24 hours at room temperature before vulcanization.

Vulcanization Protocol

» Molding: Place the uncured NBR compound into a pre-heated mold in a compression
molding press.

e Curing: Cure the compound at a temperature of 160°C for the optimum cure time (t90)
determined by rheometry. Apply a pressure of approximately 10 MPa.

e Cooling and Demolding: After the curing cycle is complete, cool the mold under pressure
before demolding the vulcanized rubber sheet.

Testing Protocols

o Cure Characteristics: Determine the cure characteristics of the NBR compounds using a
Moving Die Rheometer (MDR) according to ASTM D5289.
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o Mechanical Properties: Measure the tensile strength, elongation at break, and hardness of
the vulcanized samples according to ASTM D412 and ASTM D2240, respectively.

o Compression Set: Evaluate the compression set of the vulcanizates under constant
deflection in air using ASTM D395, Method B.

o Fluid Resistance: Test the resistance of the vulcanized rubber to swelling in ASTM Oil No. 3
according to the procedures outlined in ASTM D471.

o Thermal Aging: Perform thermal aging tests in a hot air oven as per ASTM D573 to evaluate
the retention of mechanical properties after exposure to elevated temperatures.

Visualizations
Experimental Workflow for Evaluating Factice in NBR
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Caption: Experimental workflow for compounding and testing NBR with factice.
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Caption: Logical relationships of factice's influence on NBR properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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